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Compound Name: 2-Methyl-5-nitroquinolin-4(3H)-one

Cat. No.: B14895079

Get Quote

Introduction: The Quinolinone Core in Drug
Discovery
The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged

structure" due to its prevalence in numerous bioactive compounds and approved drugs.[1][2]

Its derivatives exhibit a vast spectrum of pharmacological activities, including anticancer,

antibacterial, antimalarial, and anti-inflammatory properties.[1][3][4] Within this family, the 2-
Methyl-5-nitroquinolin-4(3H)-one core represents a particularly valuable starting material. Its

structure presents three primary, chemically distinct regions for modification: the lactam

nitrogen (N-H), the aromatic rings (C-H bonds), and the nitro group (-NO₂). This strategic

trifecta of reactive sites allows for the systematic development of diverse chemical libraries,

enabling fine-tuning of a molecule's pharmacokinetic and pharmacodynamic profiles.

This guide provides detailed protocols and expert insights into the three principal avenues for

functionalizing the 2-Methyl-5-nitroquinolin-4(3H)-one scaffold, empowering researchers to

unlock its full potential in drug development programs.
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Strategic Overview of Functionalization Pathways
The functionalization of 2-Methyl-5-nitroquinolin-4(3H)-one can be approached through three

orthogonal strategies. Each pathway utilizes a different reactive handle on the core structure,

allowing for a modular and predictable approach to library synthesis.

Pathway 1: N-H Alkylation

Pathway 2: Nitro Group Reduction Pathway 3: C-H Activation

2-Methyl-5-nitroquinolin-4(3H)-one

N-Alkylation / N-Arylation

 Base (e.g., K₂CO₃)
 R-X

Nitro Group Reduction

 SnCl₂/HCl or
 H₂/Pd-C

C-H Functionalization
(e.g., Halogenation, Coupling)

 Metal Catalyst
 (Pd, Rh, Cu)

N-Substituted
Quinolinone Derivatives 5-Amino-2-methylquinolin-4(3H)-one

Further Functionalization
(e.g., Acylation, Sulfonylation)

Ring-Substituted
Quinolinone Derivatives

Nitro Reduction & Derivatization Workflow

Derivatization

2-Methyl-5-nitro-
quinolin-4(3H)-one

Reduction
(SnCl₂/HCl)

5-Amino-2-methyl-
quinolin-4(3H)-one

Acylation
(RCOCl, Base)

Sulfonylation
(RSO₂Cl, Base)

Amide Derivatives

Sulfonamide Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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